[3-(3-hydroxybenzoyl)phenyl] sulfamate

• Molecular Formula: C13H11NO5S
• Molecular Weight: 293.30 g/mol
• IUPAC Name: [3-(3-hydroxybenzoyl)phenyl] sulfamate
• InChI: InChI=1S/C13H11NO5S/c14-20(17,18)19-12-6-2-4-10(8-12)13(16)9-3-1-5-11(15)7-9/h1-8,15H,(H2,14,17,18)
• InChI Key: JDCIQZXDYFJKSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C(=O)C2=CC(=CC=C2)OS(=O)(=O)N

Description

[3-(3-Hydroxybenzoyl)phenyl] sulfamate (IUPAC name: 3-{3-[(aminosulfonyl)oxy]benzoyl}phenyl sulfamate) is a sulfamate ester derivative with a substituted benzoyl-phenyl scaffold. This compound has been studied in the context of enzyme inhibition, particularly targeting steroid sulfatase (STS), an enzyme involved in steroid metabolism and implicated in hormone-dependent cancers . Its structure features a sulfamate group (-OSO₂NH₂) linked to a phenolic hydroxyl group, which is critical for its inhibitory activity.

Comparison with Similar Compounds

Steroid Sulfatase (STS) Inhibitors

The table below compares IC₅₀ values (nM) for STS inhibition, derived from biochemical assays:

Compound Name	IC₅₀ (nM)	Key Structural Features	Reference
[3-(3-Hydroxybenzoyl)phenyl] sulfamate	3200	3-hydroxybenzoyl, sulfamate at meta
3-{4-[(Aminosulfonyl)oxy]benzoyl}phenyl sulfamate	780	Sulfamate at para position
4-{4-[(Aminosulfonyl)oxy]benzoyl}phenyl sulfamate	190	Dual sulfamate groups, para-substituted
COUMATE (Estradiol-3-O-sulfamate)	1.5	Steroid backbone with sulfamate
STX64 (Irosustat)	0.5	Non-steroidal, tricyclic sulfamate

Key Findings :

• Positional Isomerism : The para-substituted analog (IC₅₀ = 780 nM) exhibits ~4-fold greater potency than the meta-substituted [3-(3-hydroxybenzoyl)phenyl] sulfamate (IC₅₀ = 3200 nM), highlighting the importance of sulfamate group positioning .
• Dual Sulfamate Derivatives: The 4-{4-[(aminosulfonyl)oxy]benzoyl}phenyl sulfamate (IC₅₀ = 190 nM) demonstrates significantly enhanced activity, suggesting synergistic effects from multiple sulfamate groups .
• Steroidal vs. Non-Steroidal Inhibitors: COUMATE (IC₅₀ = 1.5 nM) and STX64 (IC₅₀ = 0.5 nM) vastly outperform [3-(3-hydroxybenzoyl)phenyl] sulfamate, emphasizing the superiority of steroidal or tricyclic scaffolds in STS inhibition .

Structural Modifications and Activity Trends

• Substituent Effects : Replacement of the 3-hydroxy group with methoxy (e.g., sulfamic acid 3-(3-methoxy-benzoyl)-phenyl ester, IC₅₀ = 7100 nM) reduces activity, indicating that hydroxyl groups enhance binding affinity .
• Chain Length and Hydrophobicity : Derivatives with cyclohexylthiosemicarbazone substituents (e.g., MHL cyclohexylthiosemicarbazone, IC₅₀ = 460 nM) show moderate potency, likely due to improved hydrophobic interactions .

Mechanistic and Pharmacological Implications

• Enzyme Binding : The sulfamate group acts as a transition-state analog, mimicking the sulfate ester substrate of STS. Para-substituted derivatives achieve better alignment with the enzyme’s active site .
• Therapeutic Potential: While [3-(3-hydroxybenzoyl)phenyl] sulfamate is less potent than clinical candidates like STX64, its scaffold provides a template for developing non-steroidal inhibitors with reduced off-target effects .